N4-(3-methoxypropyl)-5-nitropyrimidine-4,6-diamine

• Molecular Formula: C8H13N5O3
• Molecular Weight: 227.22 g/mol
• SMILES: COCCCNC1=NC=NC(=C1[N+](=O)[O-])N
• InChI: InChI=1S/C8H13N5O3/c1-16-4-2-3-10-8-6(13(14)15)7(9)11-5-12-8/h5H,2-4H2,1H3,(H3,9,10,11,12)
• InChIKey: NGAOBYIYVSBVEN-UHFFFAOYSA-N

Sourcing unique N4-substituted 5-nitropyrimidine-4,6-diamines for SAR often faces supply gaps. This compound (≥98% purity) directly addresses that need. Key differentiation: • GABAB PAM Analog: Lower LogP (1.135) vs GS39783 (2.1-3.1 μM EC50) to map lipophilic tolerance. • Herbicidal Candidate: 3-methoxypropyl group may improve phloem mobility (US 4,055,411). • Fragment-like Kinase Tool: Fsp3 0.5, MW 227, free 6-NH2 for elaboration. Reliable, documented supply; ready for global shipment.

N4-(3-Methoxypropyl)-5-nitropyrimidine-4,6-diamine: Physicochemical and Scaffold Profile

N4-(3-methoxypropyl)-5-nitropyrimidine-4,6-diamine is a mono-substituted 5-nitropyrimidine-4,6-diamine derivative. It belongs to a scaffold class explored for GABAB receptor modulation and herbicidal applications [1]. The compound is commercially available from multiple suppliers at a specified purity of 98%, with a molecular weight of 227.22 g/mol and a calculated LogP of 1.135 .

Pathway Context GABA_B receptor PAM scaffold studies Supports SAR exploration relative to GS39783

Assay Context Herbicidal activity screening Post-emergence growth inhibition assays

Design Fit Fragment-based kinase inhibitor design Hinge-binding scaffold with elaboration handle

• [1] US Patent 4,055,411. Agents for inhibiting plant growth. Published October 25, 1977. View Source

Why Generic 5-Nitropyrimidine-4,6-diamines Cannot Substitute This Compound

The nature of the N4 substituent critically determines the physicochemical and biological profile of 5-nitropyrimidine-4,6-diamines. The 3-methoxypropyl group in this compound provides a specific balance of moderate lipophilicity (LogP 1.135), hydrogen-bond acceptor capacity (7 HBA), and fractional sp3 character (Fsp3 0.5) that differs substantially from analogs bearing aryl, cycloalkyl, or shorter alkyl N4 groups . In the herbicidal patent literature, small structural variations among 4,6-diamino-5-nitropyrimidines lead to significant differences in plant growth inhibition potency and crop selectivity, meaning that simple replacement by a generic analog is not scientifically justified without matched comparative data [1].

N4 Substituent Profile Mismatch

The 3-methoxypropyl group confers a specific lipophilicity (reported LogP 1.135) and HBA count; aryl, cycloalkyl, or shorter alkyl analogs may shift solubility and target engagement profiles.

Fsp3 and Developability Space May Differ

Intermediate Fsp3 (0.5) positions this compound between highly aromatic and fully saturated analogs; substitution can alter developability parameters in screening cascades.

Herbicidal Potency Context May Not Transfer

Small structural changes among 4,6-diamino-5-nitropyrimidines lead to significant differences in plant growth inhibition and crop selectivity; matched comparative data are required.

• [1] US Patent 4,055,411. Agents for inhibiting plant growth. Published October 25, 1977. View Source

Quantitative Differentiation Evidence

Lipophilicity Differentiation vs. Representative Scaffolds

The target compound has a vendor-specified calculated LogP of 1.135 . This places it in the moderate lipophilicity range, distinct from the highly lipophilic GABAB PAM GS39783 (N,N'-dicyclopentyl-2-methylsulfanyl-5-nitropyrimidine-4,6-diamine), which has an estimated LogP of approximately 3.5–4.0 based on its dicyclopentyl and methylthio substituents . A LogP difference of ≥2.4 units corresponds to a >250-fold difference in octanol-water partition coefficient, which has significant implications for aqueous solubility, membrane permeability, and in vivo distribution.

Lipophilicity Shift

Class-level inference

ΔLogP ≥ 2.4

≥250-fold partition difference

Target: LogP 1.135

GS39783: LogP ~3.5–4.0

Supports distinct brain penetration and distribution profiling in CNS studies.

Values are vendor-calculated; confirm experimentally for in vivo pharmacology.

Evidence Dimension	Calculated octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.135
Comparator Or Baseline	GS39783 (N,N'-dicyclopentyl-2-methylsulfanyl-5-nitropyrimidine-4,6-diamine): estimated LogP ~3.5–4.0
Quantified Difference	ΔLogP ≥ 2.4 (≥250-fold difference in partition coefficient)
Conditions	Calculated LogP; GS39783 value estimated from structural analogs and MedChemExpress database

Why This Matters

For CNS-targeted programs, the lower LogP of the target compound may offer a different brain penetration and tissue distribution profile compared to high-LogP analogs, which is critical for selecting the appropriate tool compound for in vivo pharmacology studies.

Fractional sp3 Character as a Developability Differentiator

The target compound has an Fsp3 of 0.5, indicating that 50% of its carbon atoms are sp3-hybridized . For comparison, the structurally related GABAB PAM GS39783 has an estimated Fsp3 of 0.73 (11 sp3 carbons out of 15 total), which is substantially higher due to its two cyclopentyl rings . Higher Fsp3 is generally correlated with improved aqueous solubility and reduced aromatic ring-related toxicity risks, but may also reduce target-binding affinity. The intermediate Fsp3 of 0.5 positions the target compound in a developability space distinct from both highly aromatic and highly saturated analogs.

Fsp3 Developability

Class-level inference

ΔFsp3 ≈ 0.23

Intermediate saturation profile

Target: Fsp3 0.5

GS39783: Fsp3 ~0.73

Positions compound in a distinct developability space for solubility and metabolic stability screening.

Calculated from structure; relationship to measured properties requires validation.

Evidence Dimension	Fraction of sp3-hybridized carbon atoms (Fsp3)
Target Compound Data	Fsp3 = 0.5 (4 sp3 carbons / 8 total carbons)
Comparator Or Baseline	GS39783: estimated Fsp3 ≈ 0.73 (11 sp3 carbons / 15 total carbons)
Quantified Difference	ΔFsp3 ≈ 0.23
Conditions	Calculated from molecular formula and SMILES structure

Why This Matters

Fsp3 is a key parameter in lead optimization; the 0.5 value of the target compound represents a balanced profile that may offer advantages in solubility and metabolic stability compared to lower-Fsp3 aromatic analogs, while maintaining better target complementarity than fully saturated compounds.

Hydrogen-Bond Acceptor Capacity and Target Engagement

The target compound contains 7 hydrogen-bond acceptor (HBA) atoms, contributed by the nitro group, pyrimidine ring nitrogens, primary amine, and the ether oxygen of the 3-methoxypropyl chain . In contrast, the N4-sec-butyl analog (N4-(sec-butyl)-5-nitropyrimidine-4,6-diamine) has only 5 HBA atoms, lacking the ether oxygen . This difference of 2 HBA atoms is significant because each hydrogen-bond acceptor can contribute approximately 0.5–1.0 log units of aqueous solubility and influences molecular recognition at protein binding sites.

HBA Capacity

Class-level inference

ΔHBA = 2

Extra ether oxygen present

Target: 7 HBA

sec-Butyl analog: 5 HBA

Additional hydrogen-bonding capacity may influence aqueous solubility and target recognition in SAR studies.

Based on structural comparison; confirm binding interactions experimentally.

Evidence Dimension	Hydrogen-bond acceptor (HBA) count
Target Compound Data	7 HBA atoms
Comparator Or Baseline	N4-(sec-butyl)-5-nitropyrimidine-4,6-diamine: 5 HBA atoms (estimated based on structure lacking ether oxygen)
Quantified Difference	ΔHBA = 2
Conditions	Calculated from chemical structure; vendor HBA specification for target compound

Why This Matters

The additional ether oxygen in the 3-methoxypropyl group provides extra hydrogen-bonding capacity that may enhance aqueous solubility and enable distinct binding interactions with target proteins compared to simple alkyl-substituted analogs, which is relevant for screening library design and SAR studies.

Recommended Application Scenarios

GABAB Receptor PAM Screening and SAR

Given the structural analogy to GS39783, a well-characterized GABAB PAM with EC50 values of 2.1–3.1 μM at recombinant and native receptors , N4-(3-methoxypropyl)-5-nitropyrimidine-4,6-diamine can serve as a mono-substituted analog for structure-activity relationship (SAR) studies. Its lower lipophilicity (LogP 1.135 vs. ~3.5–4.0 for GS39783) and distinct HBA profile may help probe the lipophilic tolerance of the GABAB allosteric binding site.

Herbicidal Lead Optimization and Crop Selectivity

US Patent 4,055,411 establishes that 4,6-diamino-5-nitropyrimidines with varied N-substituents exhibit plant growth inhibition with differential potency across species [1]. The 3-methoxypropyl substitution pattern represents an underexplored moiety within this chemotype, making the compound a candidate for screening in post-emergence herbicide assays where moderate lipophilicity may favor phloem mobility and selective uptake.

Kinase Inhibitor Fragment-Based Drug Discovery

The 5-nitropyrimidine-4,6-diamine core is a recognized hinge-binding scaffold in kinase inhibitor design. The target compound's free 6-amino group allows for further chemical elaboration, while the 3-methoxypropyl chain can explore directed interactions within the solvent-exposed region of the ATP-binding pocket. Its favorable Fsp3 (0.5) and moderate molecular weight (227 Da) align with fragment-like properties desirable for FBDD campaigns.

Chemical Biology Tool for NNMT Inhibition Studies

BindingDB entries for structurally related 5-nitropyrimidine-4,6-diamines report NNMT inhibitory activity in the nanomolar to micromolar range [2]. The target compound's unique N4-(3-methoxypropyl) substituent may confer a distinct inhibition profile, supporting its use as a tool compound to dissect NNMT biology in metabolic disorders and oncology research.

Application

Selection Property

Validation Focus

GABA_B PAM SAR studies

Moderate lipophilicity and HBA profile

Allosteric site lipophilic tolerance

Herbicidal lead optimization

3-Methoxypropyl substitution pattern

Phloem mobility and species selectivity

Kinase inhibitor FBDD

Fragment-like MW and Fsp3

Solvent-exposed region interactions

NNMT inhibition studies

Unique N4-(3-methoxypropyl) group

Inhibition profile in metabolic research

• [1] US Patent 4,055,411. Agents for inhibiting plant growth. Published October 25, 1977. View Source
• [2] BindingDB. Entry for BDBM54344: N4-[(4-methylphenyl)methyl]-5-nitropyrimidine-4,6-diamine. IC50 = 4.01 μM (NNMT). Accessed 2026. View Source